Cas no 81216-13-9 (1-Octyne, 8-bromo-)

1-Octyne, 8-bromo- is a brominated terminal alkyne with the molecular formula C₈H₁₃Br. This compound is primarily utilized in organic synthesis as a versatile building block for cross-coupling reactions, cycloadditions, and other functionalization processes. The presence of both a terminal alkyne and a bromine substituent enables selective modifications, making it valuable in the preparation of complex molecules, pharmaceuticals, and advanced materials. Its well-defined reactivity profile allows for controlled transformations under mild conditions. The compound is typically handled under inert conditions to preserve its stability. Suitable for research and industrial applications, 1-Octyne, 8-bromo- offers a reliable intermediate for synthetic chemists.
1-Octyne, 8-bromo- structure
1-Octyne, 8-bromo- structure
Product Name:1-Octyne, 8-bromo-
CAS No:81216-13-9
MF:C8H13Br
MW:189.092821836472
CID:704304
PubChem ID:11106121
Update Time:2025-06-07

1-Octyne, 8-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1-Octyne, 8-bromo-
    • 8-bromooct-1-yne
    • EN300-734629
    • DTXSID40455373
    • SCHEMBL3689232
    • XUGGUUBNZPZPHM-UHFFFAOYSA-N
    • 81216-13-9
    • AT14297
    • MFCD20621358
    • SY275551
    • A1-31431
    • BS-45179
    • BP-28388
    • 8-bromo-1-octyne
    • DB-108302
    • Inchi: 1S/C8H13Br/c1-2-3-4-5-6-7-8-9/h1H,3-8H2
    • InChI Key: XUGGUUBNZPZPHM-UHFFFAOYSA-N
    • SMILES: BrCCCCCCC#C

Computed Properties

  • Exact Mass: 188.02006g/mol
  • Monoisotopic Mass: 188.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 88
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

1-Octyne, 8-bromo- Pricemore >>

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